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Compound of Interest

Compound Name: Benzoylacetonitrile

Cat. No.: B015868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides in-depth safety protocols, handling procedures, and storage

guidelines for benzoylacetonitrile (CAS No. 614-16-4). Adherence to these guidelines is

crucial for ensuring a safe laboratory environment and minimizing risks associated with the

handling of this chemical compound.

Hazard Identification and Classification
Benzoylacetonitrile is classified as a hazardous substance. It is harmful if swallowed, inhaled,

or in contact with skin.[1][2] It is also known to cause skin irritation and serious eye irritation,

and may lead to respiratory irritation.[1][2][3]

GHS Hazard Classification:

Acute toxicity, Oral (Category 4)[4][5]

Acute toxicity, Dermal (Category 4)[4][5]

Acute toxicity, Inhalation (Category 4)[4][5]

Skin corrosion/irritation (Category 2)[2][4]

Serious eye damage/eye irritation (Category 2)[2][4]
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Specific target organ toxicity - single exposure (Category 3), Respiratory system[4][6]

Hazard Statements:

H302: Harmful if swallowed.[3]

H312: Harmful in contact with skin.[3]

H332: Harmful if inhaled.[3]

H315: Causes skin irritation.[2][3]

H319: Causes serious eye irritation.[2][3]

H335: May cause respiratory irritation.[3][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of benzoylacetonitrile is provided in

the table below.

Property Value

CAS Number 614-16-4

Molecular Formula C₉H₇NO

Molecular Weight 145.16 g/mol [2][7]

Appearance
White to light yellow to light orange

powder/crystal[8][9]

Melting Point 82-83 °C[6][10]

Boiling Point 160 °C at 10 mmHg[6][10]

Solubility

Slightly soluble in water.[10][11] Soluble in

Chloroform (Slightly), DMSO (Slightly),

Methanol (Slightly).[10][12]

pKa 7.78 ± 0.10 (Predicted)[10][12]
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Safe Handling and Experimental Protocols
Strict adherence to the following protocols is mandatory when handling benzoylacetonitrile to

minimize exposure and ensure personal safety.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood.[3]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[1][4]

Personal Protective Equipment (PPE)
Eye and Face Protection: Wear chemical safety goggles with side shields that conform to

EN166 or NIOSH standards.[3][4]

Skin Protection:

Wear chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves for integrity before

each use.[1]

Wear a lab coat or other protective clothing to prevent skin contact.[3]

Respiratory Protection: If working outside of a fume hood or if dust formation is likely, use a

NIOSH-approved N95 dust mask or a respirator with an appropriate filter cartridge.[4][6][13]

Handling Protocol
Before handling, ensure all necessary PPE is correctly worn.

Wash hands thoroughly with soap and water after handling.[1]

Avoid direct contact with the substance. Do not get it in eyes, on skin, or on clothing.[1][4]

Avoid breathing dust or fumes.[3] Minimize dust generation during handling.

Do not eat, drink, or smoke in the laboratory area where benzoylacetonitrile is handled.[1]

[5]
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Use non-sparking tools to prevent ignition sources.[5]

After use, ensure the container is tightly sealed.[1][4]

Storage Guidelines
Proper storage of benzoylacetonitrile is essential to maintain its stability and prevent

hazardous situations.

Storage Conditions
Store in a dry, cool, and well-ventilated area.[1][4]

Keep the container tightly closed to prevent moisture ingress and contamination.[1][4]

The recommended storage temperature is room temperature.[10][12]

Store locked up.[3][5]

Incompatible Materials
Store away from strong oxidizing agents and strong bases.[4]

Emergency Procedures
In the event of an emergency, follow these procedures promptly.

First-Aid Measures
General Advice: If symptoms persist, seek medical attention.[1][4] Show the Safety Data

Sheet (SDS) to the medical professional.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. Get

immediate medical attention.[1][4]

Skin Contact: Immediately remove all contaminated clothing. Wash off with plenty of soap

and water for at least 15 minutes. If skin irritation persists, call a physician.[1][4]
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Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. If not breathing, give artificial respiration. If symptoms occur, get medical attention.

[1][4]

Ingestion: Rinse mouth with water. Do not induce vomiting. Call a poison center or

doctor/physician if you feel unwell.[1][5]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

alcohol-resistant foam.[5][14]

Specific Hazards: The substance is not considered a significant fire risk; however, containers

may burn.[3] Combustion may produce hazardous gases and vapors, including carbon

monoxide, carbon dioxide, and hydrogen cyanide.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation. Evacuate personnel to a safe area.

Avoid contact with the spilled material and breathing dust. Wear appropriate PPE as

described in Section 3.2.[3][4]

Environmental Precautions: Prevent the substance from entering drains or waterways.[3][5]

Containment and Cleanup:

For dry spills, use dry clean-up procedures to avoid generating dust.[3]

Sweep or shovel the material into a suitable, labeled container for disposal.[1][4]

Wash the spill area with large amounts of water.[3]

Disposal Considerations
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Dispose of benzoylacetonitrile and its containers in accordance with all applicable local, state,

and federal regulations.[1][4] Do not dispose of it with household waste or allow it to reach the

sewage system.

Logical Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of

benzoylacetonitrile, from preparation to disposal.
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Start: Handling Benzoylacetonitrile

1. Preparation
- Review SDS

- Ensure Engineering Controls are active
- Don appropriate PPE

2. Handling
- Work in a fume hood
- Avoid dust generation

- Use non-sparking tools

3. Storage (if not all used)
- Tightly seal container

- Store in a cool, dry, well-ventilated area
- Segregate from incompatibles

Partial Use

End of Experiment

Full UseFuture Use

4. Decontamination & Cleanup
- Clean work area

- Decontaminate tools
- Remove and dispose of PPE correctly

5. Waste Disposal
- Collect waste in a labeled, sealed container

- Dispose of according to institutional and regulatory guidelines

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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